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Compound of Interest

Compound Name: 2-Bromo-3-fluoroisonicotinic acid

Cat. No.: B582152

Essential Safety and Handling Guide for 2-
Bromo-3-fluoroisonicotinic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-3-fluoroisonicotinic acid. The following procedures are based on best practices for
handling structurally similar halogenated aromatic carboxylic acids and are intended for use by
trained laboratory personnel.

Emergency Contact Information:
 In case of emergency, immediately call: [Insert Local Emergency Number]
e Poison Control Center: [Insert Local Poison Control Number]

o Facility Safety Officer: [Insert Name and Contact Information]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-3-fluoroisonicotinic acid is anticipated to cause skin, eye, and respiratory irritation
based on data from similar chemical structures.[1][2] Adherence to proper PPE protocols is
mandatory to ensure personal safety.
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Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Must meet ANSI Z.87.1-1989
standard or European

Eye & Face Protection Safety Goggles or Face Shield  Standard EN166. A face shield
is recommended when there is

a risk of splashing.[1][3]

Nitrile or butyl rubber gloves
are recommended for handling
) ] ] acids.[4][5] Gloves should be
Hand Protection Chemical-resistant gloves )
inspected before each use and
replaced immediately if

contaminated.[3]

A Nomex® laboratory coat or
equivalent flame-resistant
) material is recommended. The
Body Protection Laboratory Coat
coat should be fully buttoned
to cover as much skin as

possible.[3]

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if working
. i ) in a poorly ventilated area or if

Respiratory Protection Respirator

dusts are generated.[1] Annual

medical evaluations and fit

testing are necessary for

respirator use.[3]

Shoes must cover the entire
Footwear Closed-toe shoes
foot (closed toe and heel).[3]

Handling and Storage Procedures

Engineering Controls:
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o Work in a well-ventilated area, preferably under a chemical fume hood.

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][6]

Safe Handling Practices:

Avoid all personal contact, including inhalation.

Wear all required personal protective equipment (PPE).[2]

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.[1]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

First Aid Measures
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Exposure Route First Aid Protocol

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[1]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1]

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterward. Seek

immediate medical attention.[1]

Disposal Plan

All waste containing 2-Bromo-3-fluoroisonicotinic acid must be treated as hazardous waste.
Waste Collection:

o Collect all waste material (solid and liquid) in a designated, properly labeled, and sealed
container.

» Do not mix with other waste streams unless compatibility is confirmed.
Disposal Procedure:
» Dispose of contents and container to an approved waste disposal plant.[1][2]

e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1]
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» Do not allow the product to enter drains or waterways.[2]

Operational Workflow

Workflow for Handling 2-Bromo-3-fluoroisonicotinic Acid
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7. Dispose of Waste via Approved Vendor
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8. Doff PPE
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Click to download full resolution via product page

Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-3-
fluoroisonicotinic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582152#personal-protective-equipment-for-handling-
2-bromo-3-fluoroisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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